molecular formula C9H18BrO4P B8561307 Dimethyl (1-bromo-2-oxoheptyl)phosphonate CAS No. 61408-84-2

Dimethyl (1-bromo-2-oxoheptyl)phosphonate

Cat. No.: B8561307
CAS No.: 61408-84-2
M. Wt: 301.11 g/mol
InChI Key: CGXBXAFFKVDTQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl (1-bromo-2-oxoheptyl)phosphonate is a useful research compound. Its molecular formula is C9H18BrO4P and its molecular weight is 301.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

61408-84-2

Molecular Formula

C9H18BrO4P

Molecular Weight

301.11 g/mol

IUPAC Name

1-bromo-1-dimethoxyphosphorylheptan-2-one

InChI

InChI=1S/C9H18BrO4P/c1-4-5-6-7-8(11)9(10)15(12,13-2)14-3/h9H,4-7H2,1-3H3

InChI Key

CGXBXAFFKVDTQB-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(=O)C(P(=O)(OC)OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 0.31 ml of dimethyl-(2-oxo-heptyl)phosphonate in 4 ml of benzene was added dropwise to a suspension of 43 mg of 80% sodium hydride in 5 ml of dry benzene until there was no more evolution of hydrogen. An hour afterwards, 0.255 g of N-bromosuccinimide was added and the mixture stirred for 15 minutes, giving the carbanion of dimethyl-(1-bromo-2-oxo-heptyl)-phosphonate. The aldehyde was then added and stirring continued for another 15 minutes. The organic phase was washed with water, a 5% aqueous solution of NaH2PO4, and again with water until the washing were neutral, and the organic phase was evaporated to dryness. The residue, 0.6 g, was chromatographed on 20 g of silica gel to give 0.335 g of dl-5β-(2'-bromo-3'-oxo-oct-1'-trans-1'-enyl)-2α,4α-dihydroxycyclopentane-1α-acetic acid-γ-lactone-4-acetate, m.p. 121°-123° C.; λmaxMeOH 241 mμε= 11,700 (72% yield), by elution with benzene-ethyl ether (90:10 ).
Quantity
0.31 mL
Type
reactant
Reaction Step One
Quantity
43 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.255 g
Type
reactant
Reaction Step Three

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